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Compound of Interest

Compound Name: 2,6-Dimethoxyphenol-d3

Cat. No.: B15558476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Syringol-d3, a deuterated analog of syringol, serves as a valuable internal standard for the

quantitative analysis of syringyl (S) lignin units in plant cell walls. The incorporation of

deuterium atoms provides a distinct mass shift, enabling precise quantification and

differentiation from endogenous, non-labeled syringol moieties using mass spectrometry (MS)

and nuclear magnetic resonance (NMR) spectroscopy. This application note provides detailed

protocols for the use of Syringol-d3 in plant cell wall analysis, from its introduction into plant

systems to the final analytical quantification.

Syringol is a key pyrolysis product derived from the thermal decomposition of sinapyl alcohol, a

primary monomer of S-lignin.[1] The ratio of syringyl to guaiacyl (G) units in lignin is a critical

determinant of biomass processability for applications such as biofuel production and pulp and

paper manufacturing. Accurate quantification of S-lignin is therefore essential for both

fundamental plant science and industrial biotechnology.

Product Specifications
Syringol-d3 (2,6-Dimethoxyphenol-d3) is commercially available from various suppliers. The

specifications provided below are typical and should be confirmed with the specific supplier.
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Parameter Specification Method of Analysis

Chemical Formula C₈H₇D₃O₃ -

Molecular Weight 157.18 g/mol Mass Spectrometry

Chemical Purity ≥98% HPLC, GC

Isotopic Purity ≥98% Mass Spectrometry, NMR

Deuterium Enrichment ≥99 atom % D Mass Spectrometry

Table 1: Typical specifications for Syringol-d3.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the biosynthetic pathway of syringyl lignin and the general

experimental workflow for using Syringol-d3 as an internal standard.
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Caption: Simplified monolignol biosynthesis pathway leading to S-lignin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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